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Application Notes: Furfuryl Mercaptan in
Fragrance Formulation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Furfuryl mercaptan

CAS No.: 98-02-2

Cat. No.: S584587

Furfuryl mercaptan is a high-impact aroma chemical valued for its potent, roasted coffee and savory meaty
characters upon dilution [1] [2]. Its primary challenge in formulation is its low odor threshold and high
potency, requiring meticulous handling and precise dosing to achieve the desired effect without

overwhelming a composition.

The table below summarizes its core characteristics and recommended handling protocols:

Attribute Description & Application Note

Aroma Profile Potent, sulfurous, roasted coffee, burnt, caramelic, meaty, savory [1] [2].

Perceived Impact Very high; used in trace amounts to create authentic roasted and savory
nuances.

Recommended Not explicitly stated for fragrance. In flavors, recommended at 0.0001 - 0.5 ppm

Usage Level [2]. For fragrance R&D, start at the lowest possible levels (e.g., 0.001% or less

in a concentrate) and scale up.

Chemical Stability Contains a thiol (-SH) functional group, which is susceptible to oxidation, leading
to disulfide formation and potential loss of aroma potency over time [3].

Handling Protocol Use in an effective fume hood; wear appropriate Personal Protective Equipment
(PPE); store in sealed, air-tight containers under an inert atmosphere (e.g.,
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Attribute Description & Application Note

nitrogen) to minimize oxidation [1] [4].

Experimental Protocol for Stability Assessment

The stability of fragrance materials is critical for product shelf-life. The following protocol outlines a method
to test the oxidative stability of furfuryl mercaptan in a base formulation, based on general principles for

flavor compound stability [3].

1. Objective: To evaluate the chemical stability of furfuryl mercaptan under accelerated aging conditions

in a model fragrance solvent.

2. Materials:

¢ Furfuryl Mercaptan (=99% purity) [5]

¢ Anhydrous Ethanol or Dipropylene Glycol (as a model solvent)

e 10 mL clear glass vials with PTFE-lined caps

¢ Inert gas (Nitrogen or Argon)

e Gas Chromatography (GC) system with a flame photometric detector (FPD) or mass spectrometer
(MS) for sulfur compound analysis.

3. Methodology:

e Sample Preparation: Prepare a 100 ppm solution of furfuryl mercaptan in the chosen solvent. Mix
thoroughly.

¢ Vial Filling: Aliquot 5 mL of the solution into six vials. Purge the headspace of three vials with inert
gas for 30 seconds before sealing tightly (Test Group). Leave the remaining three vials with a
standard air headspace (Control Group).

¢ Incubation: Place all vials in a controlled temperature oven or incubator at 40°C for 14 days. This
accelerated aging simulates longer-term storage at room temperature.

e Analysis: Analyze all samples (including a "Time Zero" sample) via GC-FPD/MS at the end of the
incubation period. Quantify the remaining concentration of furfuryl mercaptan and identify any
significant degradation products, such as bis(2-furanylmethyl) disulfide [6].

4. Data Interpretation: Compare the peak area of furfuryl mercaptan in the Control versus Test groups. A
significant decrease in the Control group, mitigated in the Test group, confirms oxidative degradation. The

formation of disulfide peaks indicates the primary degradation pathway.
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The logical flow of this experimental protocol and the stability challenge it addresses is visualized below.

Start: Assess FEMT Stability

'

Prepare 100 ppm FFMT Solution

l

Divide into Vials

Control Group Test Group

Air Headspace Nitrogen Headspace

Incubate at 40°C for 14 Days

'

GC-MS/FPD Analysis

'

Compare FFMT Concentration

l

Result: Determine Oxidation Rate
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Key Considerations for Researchers

e Matrix Interactions: Be aware that furfuryl mercaptan can interact with other formulation
components. For instance, it may react with aldehyde functional groups in other fragrance ingredients
or bind to proteins in certain product bases, which can alter the final scent profile and longevity [3].

e Solubility: Ensure compatibility and solubility in your chosen solvent system (e.g., ethanol, glycols,
oils).

¢ Regulatory Status: Always verify the compound's status under relevant regulations (e.g., IFRA,
REACH, COSING) for the intended application and market.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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